Cas no 869936-98-1 (4-(2-Acetylphenylamino)-2-chloro-5-trifluoromethylpyrimidine)

• Product Name: 4-(2-Acetylphenylamino)-2-chloro-5-trifluoromethylpyrimidine
• CAS No: 869936-98-1
• MF: C₁₃H₉ClF₃N₃O
• MW: 315.678272008896
• CID: 2106407
• Update Time: 2023-08-03

4-(2-Acetylphenylamino)-2-chloro-5-trifluoromethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-acetylphenylamino)-2-chloro-5-trifluoromethylpyrimidine
• 4-(2-Acetylphenylamino)-2-chloro-5-trifluoromethylpyrimidine

• Inchi： 1S/C13H9ClF3N3O/c1-7(21)8-4-2-3-5-10(8)19-11-9(13(15,16)17)6-18-12(14)20-11/h2-6H,1H3,(H,18,19,20)
• InChI Key： ZMTSDBINMWUEND-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(F)(F)F)C(=N1)NC1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 315.039
• Monoisotopic Mass: 315.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9